Cas no 13220-27-4 (1-Methylpyrrolidin-3-amine)

1-Methylpyrrolidin-3-amine Properties

Names and Identifiers

• 1-Methylpyrrolidin-3-amine
• 3-Amino-1-methylpyrrolidine
• 1-methyl-3-Pyrrolidinamine
• 1-Methylpyrrolidin-3-amine dihydrochloride
• 1-methyl-3-pyrrolidinamine(SALTDATA: FREE)
• ALINDA 1242
• 1-Methylpyrrolidin-3-amin...
• 3-Pyrrolidinamine, 1-methyl-
• 1-methylpyrrolidin-3-amine HCl
• 1-Methylpyrrolidin-3-aMine 2HCl
• 1-methylpyrrolidin-3-amine hydrochloride
• 1-Methylpyrrolidin-3-amine, >=95%
• 1-Methyl-pyrrolidin-3-ylamine
• AKOS008129047
• 1-Methyl pyrrolidin-3-amine
• CS-W003707
• SCHEMBL90571
• SB10100
• PB22385
• MFCD09029382
• DTXSID90596684
• MFCD09842264
• (R)-3-Amino-1-methylpyrrolidine
• DB-014718
• ALBB-016754
• 13220-27-4
• J-501242
• 1-methylpyrrolidin-3-amine
• EN300-53047
• 1-METHYL-3-PYRROLIDINAMINE
• SY096941
• W-205395
• PB14641
• 3-PYRROLIDINAMINE, 1-METHYL-
• BS-12680
• SB10102
• MFCD09971801
• PB34450
• SY096895
• 1-METHYLPYRROLIDIN-3-AMINE
• 1-Methyl-3-pyrrolidinaMine
• +Expand

• MDL： MFCD13195986
• InChIKey： UNHOPMIDKWXFMF-UHFFFAOYSA-N
• Inchi： 1S/C5H12N2/c1-7-3-2-5(6)4-7/h5H,2-4,6H2,1H3
• SMILES： N1(C)CCC(C1)N

Computed Properties

• Exact Mass: 100.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.1
• Heavy Atom Count: 7
• Complexity: 63.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• LogP: 0.28740
• PSA: 29.26000
• Refractive Index: 1.44 (589.3 nm 20 ºC)
• Boiling Point: 140 ºC (742 Torr)
• Flash Point: 22.4±13.6 ºC,
• Solubility: Soluble (333 g/l) (25 º C),
• Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),

1-Methylpyrrolidin-3-amine Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

1-Methylpyrrolidin-3-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%